Cas no 2229137-98-6 (2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid
• CAS No: 2229137-98-6
• MF: C₁₀H₉BrO₅
• MW: 289.079462766647
• CID: 6436874
• PubChem ID: 165690724
• Update Time: 2025-05-20

2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid
• EN300-1920230
• 2229137-98-6

• Inchi： 1S/C10H9BrO5/c1-2-16-7-4-5(8(12)10(14)15)3-6(11)9(7)13/h3-4,13H,2H2,1H3,(H,14,15)
• InChI Key： ONUYNJFYAUFMEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=O)C=C(C=1O)OCC

Computed Properties

• Exact Mass: 287.96334g/mol
• Monoisotopic Mass: 287.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid

Comprehensive Overview of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid (CAS No. 2229137-98-6)

2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid (CAS No. 2229137-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to in abbreviated form as BEHOPA, features a bromo-ethoxy-hydroxyphenyl backbone coupled with an oxoacetic acid functional group, making it a versatile intermediate in synthetic chemistry.

The molecular formula of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid is C₁₀H₉BrO₅, with a molecular weight of approximately 289.08 g/mol. Its structure includes a bromine substituent at the 3-position, an ethoxy group at the 5-position, and a hydroxyl group at the 4-position of the phenyl ring. The 2-oxoacetic acid moiety further enhances its reactivity, enabling diverse applications in drug synthesis and material science.

One of the most notable applications of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in developing anti-inflammatory agents, antioxidants, and enzyme inhibitors. The presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in medicinal chemistry.

In recent years, the demand for BEHOPA has increased due to its relevance in green chemistry initiatives. Scientists are investigating eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the growing trend of sustainable chemical manufacturing, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential in photodynamic therapy (PDT). The hydroxyphenyl and oxoacetic acid groups contribute to its light-absorbing properties, making it a candidate for developing photosensitizers used in cancer treatment. This application has sparked discussions in online forums and research publications, highlighting its therapeutic promise.

From a commercial perspective, 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid is supplied by several specialty chemical manufacturers. Its pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and market demand. Companies often provide custom synthesis services for this compound, catering to the needs of pharmaceutical and biotechnology clients.

For researchers working with CAS No. 2229137-98-6, proper handling and storage are essential. Although not classified as a hazardous material, it is recommended to store the compound in a cool, dry place, away from direct sunlight. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed.

The analytical characterization of BEHOPA typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's purity and structural integrity, ensuring its suitability for further applications.

In summary, 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-oxoacetic acid (CAS No. 2229137-98-6) is a multifaceted compound with significant potential in drug discovery, material science, and sustainable chemistry. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As scientific advancements continue, the applications of this compound are expected to expand, further solidifying its importance in modern chemistry.